Cas no 1131594-13-2 (3-Bromo-4-(isopropoxymethyl)benzoic acid)

• Product Name: 3-Bromo-4-(isopropoxymethyl)benzoic acid
• CAS No: 1131594-13-2
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 1030487
• PubChem ID: 45072103
• Update Time: 2025-04-20

3-Bromo-4-(isopropoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(isopropoxymethyl)benzoic acid
• 3-bromo-4-(propan-2-yloxymethyl)benzoic acid
• DB-366122
• 3-Bromo-4-(isopropoxymethyl)benzoicacid
• AKOS015841701
• DTXSID10662370
• 3-Bromo-4-{[(propan-2-yl)oxy]methyl}benzoic acid
• 1131594-13-2

• Inchi： 1S/C11H13BrO3/c1-7(2)15-6-9-4-3-8(11(13)14)5-10(9)12/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key： SYDPTTFGANLEIM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1COC(C)C

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų